Cas no 26124-78-7 (Poly-L-lysine hydrochloride)

Poly-L-lysine hydrochloride is a synthetic polypeptide composed of L-lysine residues with hydrochloride counterions, widely used in biomedical and materials science applications. Its cationic nature enables strong electrostatic interactions with anionic surfaces, making it valuable for cell adhesion promotion, particularly in tissue culture and microscopy. The compound exhibits excellent biocompatibility and biodegradability, facilitating its use as a coating agent for enhancing substrate hydrophilicity and cell attachment efficiency. Its water solubility and stability under physiological conditions further broaden its utility in drug delivery and biosensor development. The hydrochloride form ensures consistent solubility and handling, while the polylysine backbone provides tunable molecular weight options for tailored applications.

Poly-L-lysine hydrochloride structure

Product Name:Poly-L-lysine hydrochloride

CAS No:26124-78-7

MF:C₆H₁₅ClN₂O₂

MW:182.648500680923

MDL:MFCD00081870

CID:1430111

PubChem ID:145866991

Update Time:2025-06-07

Poly-L-lysine hydrochloride Chemical and Physical Properties

Names and Identifiers

- poly-L-lysine hydrochloride mol. wt.*15,000-30,00
- POLY-L-LYSINE HYDROCHLORIDE MW LARGER THAN 20000
- L-Lysine hydrochloride
- L-Lysine monohydrochloride
- lysine hydrochloride
- L-Lysine, monohydrochloride
- H-Lys-OH.HCl
- L-(+)-Lysine Monohydrochloride
- (S)-2,6-Diaminohexanoic acid hydrochloride
- Lysine HCl
- L-lysine HCl
- Enisyl
- Lyamine
- L-Lysine monohydrocholoride
- Darvyl
- Lysion
- (S)-2,6-Diaminohexanoic acid monohydrochloride
- L-Lysine, hydrochloride (1:1)
- L-Gen
- JNJ23Q2COM
- Lysine, monohydrochloride
- (2S)-2,6-diaminohexanoic acid hydrochloride
- (S)-2,6-
- Poly-L-lysine hydrochloride
- 26124-78-7
- H-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Lys-Lys-NHBu.HBr
- DDNOWOMYMDRZFA-SFMZQCNESA-N
- MDL： MFCD00081870
- Inchi： 1S/C6H14N2O2.ClH/c7-4-2-1-3-5(8)6(9)10;/h5H,1-4,7-8H2,(H,9,10);1H/t5-;/m0./s1
- InChI Key： BVHLGVCQOALMSV-JEDNCBNOSA-N
- SMILES： Cl.OC([C@H](CCCCN)N)=O

Computed Properties

Exact Mass: 182.0822054 g/mol
Monoisotopic Mass: 182.0822054 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 5
Complexity: 106
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 89.3
Molecular Weight: 182.65

Poly-L-lysine hydrochloride Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：−20°C

Poly-L-lysine hydrochloride Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	P9404-25MG	Poly-L-lysine hydrochloride	26124-78-7		25mg	¥1077.87	2023-09-18
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